Cas no 802982-14-5 (3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-)
![3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- structure](https://www.kuujia.com/scimg/cas/802982-14-5x500.png)
802982-14-5 structure
Product name:3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
- 4-[4-(3-bromopropoxy)phenyl]but-3-yn-1-ol
- DTXSID60840409
- 802982-14-5
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- Inchi: InChI=1S/C13H15BrO2/c14-9-3-11-16-13-7-5-12(6-8-13)4-1-2-10-15/h5-8,15H,2-3,9-11H2
- InChI Key: OGEQIIACQKKPIX-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C#CCCO)OCCCBr
Computed Properties
- Exact Mass: 282.02554g/mol
- Monoisotopic Mass: 282.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- Related Literature
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1. Book reviews
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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